Cas no 1807251-23-5 (Ethyl 5-cyano-4-methoxy-2-(trifluoromethoxy)phenylacetate)
Ethyl 5-cyano-4-methoxy-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-cyano-4-methoxy-2-(trifluoromethoxy)phenylacetate
-
- Inchi: 1S/C13H12F3NO4/c1-3-20-12(18)5-8-4-9(7-17)10(19-2)6-11(8)21-13(14,15)16/h4,6H,3,5H2,1-2H3
- InChI Key: MAKZKSHZCMFVSC-UHFFFAOYSA-N
- SMILES: FC(OC1C=C(C(C#N)=CC=1CC(=O)OCC)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 404
- XLogP3: 2.9
- Topological Polar Surface Area: 68.6
Ethyl 5-cyano-4-methoxy-2-(trifluoromethoxy)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015022782-250mg |
Ethyl 5-cyano-4-methoxy-2-(trifluoromethoxy)phenylacetate |
1807251-23-5 | 97% | 250mg |
494.40 USD | 2021-06-18 | |
| Alichem | A015022782-500mg |
Ethyl 5-cyano-4-methoxy-2-(trifluoromethoxy)phenylacetate |
1807251-23-5 | 97% | 500mg |
782.40 USD | 2021-06-18 | |
| Alichem | A015022782-1g |
Ethyl 5-cyano-4-methoxy-2-(trifluoromethoxy)phenylacetate |
1807251-23-5 | 97% | 1g |
1,445.30 USD | 2021-06-18 |
Ethyl 5-cyano-4-methoxy-2-(trifluoromethoxy)phenylacetate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on Ethyl 5-cyano-4-methoxy-2-(trifluoromethoxy)phenylacetate
Research Brief on Ethyl 5-cyano-4-methoxy-2-(trifluoromethoxy)phenylacetate (CAS: 1807251-23-5)
The compound Ethyl 5-cyano-4-methoxy-2-(trifluoromethoxy)phenylacetate (CAS: 1807251-23-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the synthetic versatility of Ethyl 5-cyano-4-methoxy-2-(trifluoromethoxy)phenylacetate, which serves as a key intermediate in the preparation of various bioactive molecules. The presence of both cyano and trifluoromethoxy groups in its structure enhances its reactivity and makes it a valuable building block for the synthesis of more complex compounds. Researchers have successfully employed this compound in the development of novel inhibitors targeting specific enzymes involved in inflammatory and metabolic disorders.
In a study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor for the synthesis of a series of small-molecule inhibitors targeting the NLRP3 inflammasome, a key player in inflammatory diseases. The results demonstrated that derivatives of Ethyl 5-cyano-4-methoxy-2-(trifluoromethoxy)phenylacetate exhibited potent inhibitory activity, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of anti-inflammatory therapeutics.
Another area of interest is the compound's role in agrochemical research. A recent patent application disclosed the use of Ethyl 5-cyano-4-methoxy-2-(trifluoromethoxy)phenylacetate in the synthesis of novel pesticides. The trifluoromethoxy group, in particular, was found to enhance the compound's stability and bioactivity, making it a promising candidate for further development in this field.
Despite these promising applications, challenges remain in optimizing the compound's pharmacokinetic properties. Current research is focused on modifying its structure to improve solubility and bioavailability while retaining its biological activity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts, with the goal of identifying more potent and selective derivatives.
In conclusion, Ethyl 5-cyano-4-methoxy-2-(trifluoromethoxy)phenylacetate (CAS: 1807251-23-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activity make it a promising candidate for further investigation in drug discovery and agrochemical applications. Continued research efforts are expected to yield new insights and potential therapeutic agents derived from this compound.
1807251-23-5 (Ethyl 5-cyano-4-methoxy-2-(trifluoromethoxy)phenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)